Cas no 199535-03-0 ()

• CAS No: 199535-03-0
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 6648134
• PubChem ID: 506075
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C9H11N3O2/c10-9(11)12-5-6-2-1-3-7(4-6)8(13)14/h1-4H,5H2,(H,13,14)(H4,10,11,12)
• InChI Key： TXDDMDVTPDDPIM-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C/N=C(\N)/N)=O

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids